Cas no 24484-21-7 (8-fluoro-1-benzosuberone)

• Product Name: 8-fluoro-1-benzosuberone
• CAS No: 24484-21-7
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 913124
• PubChem ID: 24860841
• Update Time: 2025-06-09

8-fluoro-1-benzosuberone Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1-benzosuberone
• 3-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• 3-fluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• 3-Fluoro-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one
• 3-fluoro-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• 3-fluoro-6,7,8,9-Tetrahydro-benzocyclohepten-5-one
• 8-fluorobenzosuberone
• 3-Fluoro-6,7,8,9-tetrahydro-5H-benzocycloheptene-5-one
• N12303
• 24484-21-7
• 5H-Benzocyclohepten-5-one, 3-fluoro-6,7,8,9-tetrahydro-
• J-015544
• SCHEMBL4017169
• 8-Fluoro-1-benzosuberone, 96%
• CS-0130675
• AKOS009156706
• 3-Fluoro-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one #
• DTXSID00342154
• MFCD00075202
• SY365589

• MDL： MFCD00075202
• Inchi： 1S/C11H11FO/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7H,1-4H2
• InChI Key： INDIENDTRXERIX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CCCC2)=O

Computed Properties

• Exact Mass: 178.07900
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.16 g/mL at 25 °C(lit.)
• Boiling Point: 84-86 °C/0.001 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.541(lit.)
• PSA: 17.07000
• LogP: 2.73480
• Solubility: Uncertain

8-fluoro-1-benzosuberone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-fluoro-1-benzosuberone

Professional Introduction to Compound with CAS No. 24484-21-7 and Product Name: 8-fluoro-1-benzosuberone

8-fluoro-1-benzosuberone, identified by its Chemical Abstracts Service (CAS) number 24484-21-7, is a fluorinated derivative of benzosuberone. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The introduction of a fluorine atom at the 8-position of the benzosuberone scaffold enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The fluorine atom in 8-fluoro-1-benzosuberone plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorinated aromatic compounds are well-documented for their ability to improve drug bioavailability, prolong half-life, and enhance receptor binding. These attributes have made fluorinated derivatives popular in drug discovery and development, particularly in the design of kinase inhibitors, antiviral agents, and anticancer drugs.

Recent research has highlighted the potential of 8-fluoro-1-benzosuberone as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing inhibitors for protein-protein interactions (PPIs) that are implicated in cancer progression. The benzosuberone core structure is known to interact with specific amino acid residues in target proteins, while the fluorine substitution enhances the interaction's specificity and potency.

In addition to its role in oncology research, 8-fluoro-1-benzosuberone has been explored as a precursor in the synthesis of compounds with antimicrobial properties. The introduction of fluorine into the benzosuberone scaffold has been shown to confer resistance against bacterial enzymes that degrade therapeutic agents. This finding is particularly relevant in the context of rising antibiotic resistance, where novel scaffolds with enhanced bioactivity are urgently needed.

The synthetic pathways for 8-fluoro-1-benzosuberone involve multi-step organic transformations, including fluorination reactions and cyclization processes. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of 8-fluoro-1-benzosuberone but also provide insights into optimizing fluorinated heterocycles for pharmaceutical applications.

From a computational chemistry perspective, 8-fluoro-1-benzosuberone has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. Quantum mechanical calculations have revealed that the fluorine atom exerts a significant influence on the electronic distribution within the molecule, thereby modulating its affinity for protein receptors. These computational insights have guided medicinal chemists in designing next-generation derivatives with improved pharmacological profiles.

The pharmaceutical industry has shown considerable interest in leveraging 8-fluoro-1-benzosuberone for developing first-in-class drugs. Its unique structural features make it a versatile building block for libraries of compounds that can be screened for novel therapeutic activities. Collaborative efforts between academic researchers and industrial scientists have led to several promising candidates that are currently undergoing preclinical evaluation.

Regulatory considerations play a critical role in advancing compounds like 8-fluoro-1-benzosuberone through clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Additionally, toxicological assessments are conducted to evaluate the safety profile of 8-fluoro-1-benzosuberone before it can be administered to patients.

The future prospects of 8-fluoro-1-benzosuberone extend beyond its current applications in drug discovery. Emerging technologies such as biocatalysis and flow chemistry offer innovative approaches to streamline its synthesis while reducing environmental impact. Furthermore, green chemistry principles are being integrated into fluorination processes to minimize waste generation and energy consumption.

In conclusion, 8-fluoro-1-benzosuberone (CAS No. 24484-21-7) represents a significant advancement in medicinal chemistry due to its structural versatility and biological relevance. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a cornerstone in modern drug development. As scientific understanding evolves, so too will the therapeutic potential of fluorinated benzosuberones like 8-fluoro-1-benzosuberone, offering hope for innovative treatments across multiple disease indications.